3-(3,5-Dimethyl-1H-pyrazol-4-yl)-N-methylpropan-1-amine

• IUPAC Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-methylpropan-1-amine
• InChI: InChI=1S/C9H17N3/c1-7-9(5-4-6-10-3)8(2)12-11-7/h10H,4-6H2,1-3H3,(H,11,12)
• InChI Key: BNTYGROVQTUQNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCCNC
• Molecular Formula: C9H17N3
• DSSTOX Substance ID: DTXSID20650804
• Molecular Weight: 167.25 g/mol
• CAS RN: 936939-86-5

Description

The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. Pyrazole derivatives are known for their varied biological activities and are often used in drug design.

Molecular Structure Analysis

The molecular structure of a similar compound, 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid, has been reported to have a molecular weight of 168.2.

Scientific Research Applications

Facile Synthesis of Flexible Ligands

A study by Potapov et al. (2007) described the facile synthesis of flexible ligands, including bis[2-(3,5-dimethylpyrazol-1-yl)ethyl]amine, through the reaction of pyrazoles with halogenated compounds in a superbasic medium. These ligands have potential applications in coordination chemistry and catalysis due to their ability to flexibly adapt to different metal centers and catalytic environments Potapov, A., Domina, G., Khlebnikov, A., & Ogorodnikov, V. D. (2007). European Journal of Organic Chemistry, 2007, 5112-5116.

Inhibitive Action on Corrosion

Chetouani et al. (2005) investigated the inhibitory effect of bipyrazole compounds, including N,N-bis[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methylphenyl)amine, on the corrosion of pure iron in acidic media. The study found that these compounds act as efficient corrosion inhibitors, which could have implications for their use in corrosion protection in industrial applications Chetouani, A., Hammouti, B., Benhadda, T., & Daoudi, M. (2005). Applied Surface Science, 249, 375-385.

Synthesis and Reactivity of Pyrazole Derivatives

Research by Esquius et al. (2000) focused on the synthesis and reactivity of 3,5-dimethyl-4-aminomethylpyrazole ligands, leading to the creation of new water-soluble pyrazolate rhodium(I) complexes. These complexes are of interest for their potential applications in aqueous-phase catalysis and as models for studying the interaction of metal complexes with biological molecules Esquius, G., Pons, J., Yáñez, R., Ros, J., Solans, X., & Font‐Bardia, M. (2000). Journal of Organometallic Chemistry, 605, 226-233.

Cytotoxic Activity of Pyrazole Derivatives

Kodadi et al. (2007) synthesized two new tripodal compounds containing pyrazole units and evaluated their cytotoxic properties in vitro against tumor cell lines. Their findings suggest that the structural features of these pyrazole derivatives could be exploited in the design of new antitumor agents Kodadi, M. E., Benamar, M., Ibrahim, B., Zyad, A., Malek, F., Touzani, R., Ramdani, A., & Melhaoui, A. (2007). Natural Product Research, 21, 947 - 952.